Cas no 2639406-36-1 (3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 2639406-36-1
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 5640394
• PubChem ID: 165901772
• Update Time: 2025-05-22

3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782479
• 3-{4-[(tert-butoxy)carbonyl]-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid
• 2639406-36-1
• 3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-6-yl}propanoic acid

• Inchi： 1S/C16H25N3O4/c1-10-12(6-7-14(20)21)11(2)19-13(8-9-17-19)18(10)15(22)23-16(3,4)5/h8-12H,6-7H2,1-5H3,(H,20,21)
• InChI Key： NMOOARJRTNGNSH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2=CC=NN2C(C)C(CCC(=O)O)C1C)=O

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-6-yl}propanoic acid

3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No. 263940-36-1, known as 3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural properties and versatile functional groups. The presence of the tert-butoxy carbonyl group and methyl substituents in its structure contributes to its distinct chemical behavior and reactivity.

The pyrazolo[1,5-a]pyrimidine core of this compound is a fused bicyclic system that combines the properties of both pyrazole and pyrimidine rings. This structural feature not only enhances the molecule's stability but also provides a platform for further functionalization. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. For instance, pyrazolo[1,5-a]pyrimidines have been explored as potential candidates for anti-cancer agents due to their ability to inhibit key enzymes involved in cell proliferation.

The tert-butoxy carbonyl (Boc) group attached to the pyrazolo[1,5-a]pyrimidine ring plays a crucial role in modulating the compound's reactivity and solubility. This protecting group is widely used in organic synthesis to control the nucleophilicity of adjacent functional groups. In the context of this compound, the Boc group ensures that the propanoic acid moiety remains accessible for further chemical transformations while maintaining the integrity of the heterocyclic core.

The propanoic acid side chain attached to the pyrazolo[1,5-a]pyrimidine ring introduces additional functionality to this molecule. Propanoic acid derivatives are known for their ability to form amides or esters, making them valuable intermediates in pharmaceutical and agrochemical industries. Recent research has demonstrated that such side chains can enhance the bioavailability and pharmacokinetic properties of drug candidates.

From a synthetic perspective, this compound can be prepared through a combination of nucleophilic aromatic substitution and condensation reactions. The synthesis typically involves the reaction of a suitably substituted pyrazolo[1,5-a]pyrimidine derivative with a carboxylic acid or its equivalent under catalytic conditions. Optimization of reaction conditions is critical to ensure high yields and selectivity.

In terms of applications, 3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid holds promise in several areas:
- Pharmaceuticals: Its structural features make it a potential lead compound for developing anti-inflammatory or anti-cancer drugs.
- Materials Science: The molecule's stability and functionality could be exploited in designing advanced materials for electronic or optical applications.
- Agriculture: Derivatives of this compound may serve as precursors for agrochemicals with improved efficacy and environmental compatibility.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with greater accuracy. For example, density functional theory (DFT) calculations have been employed to study the electronic distribution in pyrazolo[1,5-a]pyrimidine derivatives like this one. These insights are invaluable for guiding synthetic efforts and optimizing molecular properties for specific applications.

Furthermore, green chemistry principles are increasingly being applied to the synthesis of such compounds. Researchers are exploring environmentally friendly reaction conditions that minimize waste generation while maximizing atom economy. This shift towards sustainable synthesis methods aligns with global efforts to reduce environmental impact while maintaining high standards of scientific innovation.

In conclusion,3-{4-(tert-butoxy)carbonyl-5,7-dimethyl-4H